Cas no 329222-83-5 (3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 329222-83-5
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD01459870
• CID: 3058644
• PubChem ID: 673670
• Update Time: 2025-06-23

3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((3,5-Dimethylphenoxy)methyl)-4-methoxybenzaldehyde
• 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde
• QFNZCIQKNJFSAA-UHFFFAOYSA-N
• AB01333783-02
• Z275170336
• DTXSID101214049
• ENA22283
• STK348938
• 3-[(3,5-dimethylphenoxy)methyl]-4-methoxybenzaldehyde
• CS-0240389
• EN300-228170
• 3-(3,5-dimethylphenoxymethyl)-4-methoxybenzaldehyde
• BBL039581
• AKOS000307726
• AK-968/41018716
• Benzaldehyde, 3-[(3,5-dimethylphenoxy)methyl]-4-methoxy-
• 329222-83-5
• NCGC00339892-01
• Oprea1_674479

• MDL： MFCD01459870
• Inchi： 1S/C17H18O3/c1-12-6-13(2)8-16(7-12)20-11-15-9-14(10-18)4-5-17(15)19-3/h4-10H,11H2,1-3H3
• InChI Key： QFNZCIQKNJFSAA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 270.125594432Da
• Monoisotopic Mass: 270.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde

3-(3,5-Dimethylphenoxy)methyl-4-methoxybenzaldehyde: A Comprehensive Overview

3-(3,5-Dimethylphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 329222-83-5) is a versatile organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its aromatic and aldehyde functionalities, has garnered significant attention due to its potential in drug discovery and synthetic chemistry.

The molecular formula of 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde is C₁₇H₁₈O₃, and it has a molecular weight of 270.32 g/mol. The compound features a benzaldehyde core with a 3,5-dimethylphenoxy substituent and a 4-methoxy group. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for various research and industrial applications.

In recent years, the study of 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde has expanded significantly. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals. The compound's ability to undergo various chemical transformations, such as condensation reactions and nucleophilic additions, makes it a valuable intermediate in synthetic pathways.

One of the key areas of interest is the use of 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde in the synthesis of bioactive compounds. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde demonstrated significant inhibition of cancer cell proliferation in vitro.

The aldehyde functionality in 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde is particularly important for its reactivity. This group can participate in various reactions, such as the formation of imines and hydrazones, which are crucial intermediates in the synthesis of pharmaceuticals and agrochemicals. Additionally, the presence of the methoxy group enhances the solubility and stability of the compound, making it more suitable for use in biological systems.

In the context of drug discovery, 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde has been investigated as a lead compound for developing new therapeutic agents. Its unique structure allows for easy modification through functional group manipulation, enabling researchers to optimize its pharmacological properties. For example, substituting different groups on the benzene ring or modifying the aldehyde functionality can lead to compounds with enhanced potency and selectivity.

Beyond its applications in pharmaceuticals, 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde has also found use in materials science. The compound can be incorporated into polymers to enhance their mechanical properties or to impart specific functionalities. Recent research has explored its potential as a monomer for preparing functionalized polymers with applications in coatings, adhesives, and electronic materials.

The synthesis of 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include Wittig reactions, Claisen rearrangements, and Grignard reactions. Advances in catalytic methods have further improved the efficiency and sustainability of these syntheses.

In conclusion, 3-(3,5-dimethylphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 329222-83-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in synthetic chemistry, drug discovery, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing these fields.